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Compound of Interest

Compound Name: Costic acid

Cat. No.: B190851

A Note on Terminology: The term "Costic acid" is likely a misspelling of "caustic soda," the
common name for sodium hydroxide (NaOH).[1][2][3] Sodium hydroxide is a highly corrosive
and strong base, not an acid.[4] This guide provides detailed safety and disposal procedures
for sodium hydroxide, a substance that requires careful handling due to its hazardous nature.
[1] Improper disposal can lead to severe environmental pollution and health risks.[1]

Sodium hydroxide is a white, odorless solid at room temperature and can be found in forms like
flakes, pellets, or sticks.[5] It is a potentially dangerous substance that can cause harm upon
skin contact, ingestion, or inhalation.[2] When dissolved in water or neutralized with acid, it
releases a significant amount of heat, which can be enough to ignite combustible materials.[5]

Immediate Safety and Personal Protective Equipment
(PPE)

Before handling sodium hydroxide, it is crucial to be trained on its proper handling and storage.
[6] Always use appropriate personal protective equipment to prevent severe burns and other
injuries.[1][7]

Table 1: Required Personal Protective Equipment (PPE) for Handling Sodium Hydroxide
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Specifications and Best

Body Part Required PPE .
Practices
Use close-fitting goggles to
Chemical Splash Goggles & prevent liquid entry. A face
Eyes/Face , . .
Face Shield shield offers additional

protection against splashes.[4]

A plastic apron can also be

] ] ) used to shield your front.[8] Do
) Chemical-Resistant Suit &
Skin/Body not wear leather boots, as
Rubber Boots ) o
caustic soda disintegrates

leather.[4]

Use rubber or rubber/plastic-
coated gloves that extend well
Hands Chemical-Resistant Gloves above the wrist.[4] Nitrile or

latex gloves are also suitable.

[2]19]

Required if exposure is
) ) expected to exceed regulatory
Respiratory Respirator o o
limits or when working in

poorly ventilated areas.[4]

Always work in a well-ventilated area, such as under a fume hood.[9] An eye wash station and
emergency shower should be readily accessible.[9]

Handling and Storage Protocols

Proper handling and storage are critical to prevent accidents.

o Adding to Water: To minimize heat generation when diluting, ALWAYS add sodium hydroxide
to water slowly while stirring; NEVER add water to sodium hydroxide.[4][10]

o Storage: Store sodium hydroxide in its original, tightly sealed container in a cool, dry, well-
ventilated area.[4][9] The container should be corrosion-resistant.[4]
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e Incompatible Materials: Keep sodium hydroxide away from acids, organic materials, metals
(like aluminum, lead, tin, and zinc), and other incompatible substances.[2][11] Contact with
certain metals can produce flammable and explosive hydrogen gas.[2][6]

Step-by-Step Disposal Procedures

Sodium hydroxide is considered a hazardous waste and must be disposed of according to
local, state, and federal regulations.[6][9] For laboratory and business operations, sodium
hydroxide should not be poured down the drain without treatment.[9]

The primary method for disposing of waste caustic soda is through neutralization.[1][12] This
process involves adding an acid to the sodium hydroxide solution to adjust the pH to a neutral
range (typically between 6 and 8), making it safer for disposal.[13][14]

Neutralization Protocol

This protocol outlines the methodology for neutralizing a sodium hydroxide solution for
disposal.

e Preparation:
o Ensure all necessary PPE is worn.
o Perform the neutralization in a well-ventilated fume hood.

o Prepare a diluted acid solution. Common choices include hydrochloric acid (HCI) or
sulfuric acid (H2S0Oa4).[13] Weak acids like acetic acid or citric acid can also be used for a
less aggressive reaction.[11][13] Always add acid to water, never the other way around.
[13]

o Execution:

o Place the caustic soda solution in a large, appropriate container (e.g., a borosilicate glass
beaker).

o Begin slowly adding the dilute acid solution to the caustic soda while stirring continuously.
[13] This must be done gradually to control the exothermic reaction and prevent boiling or
splashing.[8]
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o Monitor the pH of the mixture regularly using a pH meter or pH strips.[13]

o Completion:

o Continue adding acid until the pH of the solution reaches a neutral range (between 6 and
8).[13]

o Allow the neutralized solution to cool to room temperature.
» Final Disposal:

o Once neutralized, the resulting salt solution can typically be disposed of down the drain
with copious amounts of water, provided it complies with local regulations.[15] Always
check with your institution's environmental health and safety department or local waste
management authority for specific requirements.|[1]

Table 2: Common Neutralizing Agents for Sodium Hydroxide
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Neutralizing Agent

Chemical Formula

Reaction with
NaOH

Key
Considerations

NaOH + HCI - NacCl

Strong acid, efficient

neutralization. The

Hydrochloric Acid HCI o
+ H20 reaction is highly
exothermic.[3]
Strong acid, effective
) ) 2NaOH + H2S0a4 - neutralizer.[3] The
Sulfuric Acid H2S0a4 )
Naz2S0a4 + 2H20 reaction releases
heat.
Weaker acid, resulting
in a less aggressive
) ) i NaOH + CHsCOOH )
Acetic Acid (Vinegar) CHsCOOH reaction.[3][13] Good
- CHsCOONa + H20 o .
for situations requiring
more control.[11]
A solid, weak acid that
L ) 3NaOH + CeHsO7 — is safer to handle.[16]
Citric Acid CeHsO7

NasCesHsO7 + 3H20

The reaction is less

exothermic.[16]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of sodium

hydroxide waste.
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Caption: Decision workflow for sodium hydroxide waste disposal.
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Neutralization Process Visualization

This diagram outlines the key steps in the neutralization workflow.
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Caption: Step-by-step workflow for neutralizing caustic soda.

Spill Response

In the event of a spill, immediate and correct action is vital.[11]
o Evacuate and Secure: Evacuate all personnel from the immediate area and secure entry.[2]

+ Wear PPE: Do not attempt cleanup without the proper personal protective equipment.[9]

e Containment:
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o Liquid Spills: Contain the spill with a dry, inert absorbent material like sand or earth.[2][6]
Do NOT use water to clean up the initial spill.[2][6]

o Solid Spills: Carefully sweep or shovel the solid material into a sealed, labeled container
for disposal.[6][10]

» Neutralization: After the bulk of the spill is collected, neutralize the residue with a dilute or
weak acid.[4]

e Final Cleanup: Flush the spill area with plenty of water.[4]

» Disposal: The collected spill waste must be placed in a labeled hazardous waste container
and disposed of through a certified hazardous waste company.[9]

Regulatory Considerations

Disposal regulations for sodium hydroxide can vary by location.[4] It is essential to consult with
your state's Department of Environmental Protection (DEP) or the regional office of the federal
Environmental Protection Agency (EPA) for specific recommendations.[6] A waste with a pH of
12.5 or greater is typically classified as a corrosive hazardous waste (D002 under RCRA).[14]
Always maintain detailed records of the amount, concentration, and disposal method for all
caustic soda waste.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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